Cas no 538368-15-9 ((2S)-2-(aminomethyl)butanoic acid)

• Product Name: (2S)-2-(aminomethyl)butanoic acid
• CAS No: 538368-15-9
• MF: C₅H₁₁NO₂
• MW: 117.146341562271
• CID: 356255
• PubChem ID: 11355600
• Update Time: 2025-04-19

(2S)-2-(aminomethyl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 2-(aminomethyl)-, (2S)-
• (2S)-2-(aminomethyl)butanoic acid
• SCHEMBL5549937
• MFCD19205693
• DTXSID30463260
• AKOS026750653
• (S)-2-aminomethyl butyric acid
• (S)-2-(Aminomethyl)butanoic acid
• GS-0801
• EN300-1717286
• 538368-15-9
• G63362

• Inchi： 1S/C5H11NO2/c1-2-4(3-6)5(7)8/h4H,2-3,6H2,1H3,(H,7,8)/t4-/m0/s1
• InChI Key： HBICVCPHTYGKKD-BYPYZUCNSA-N
• SMILES： OC([C@H](CN)CC)=O

Computed Properties

• Exact Mass: 117.07903
• Monoisotopic Mass: 117.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 82.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.6
• Topological Polar Surface Area: 63.3Ų

Experimental Properties

• PSA: 63.32

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives